Cas no 1909316-00-2 (3-(Difluoromethyl)azetidin-3-ol hydrochloride)

3-(Difluoromethyl)azetidin-3-ol hydrochloride is a fluorinated azetidine derivative with significant potential in pharmaceutical and agrochemical applications. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The azetidine ring contributes to conformational rigidity, which can improve binding affinity in target molecules. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and kinase modulators. Its structural features make it a versatile building block for medicinal chemistry, offering opportunities for further functionalization while maintaining favorable physicochemical properties.
3-(Difluoromethyl)azetidin-3-ol hydrochloride structure
1909316-00-2 structure
Product Name:3-(Difluoromethyl)azetidin-3-ol hydrochloride
CAS No:1909316-00-2
MF:C4H8ClF2NO
MW:159.562227249146
MDL:MFCD29047514
CID:4628840
PubChem ID:119081657
Update Time:2025-10-16

3-(Difluoromethyl)azetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(difluoromethyl)azetidin-3-ol hydrochloride
    • 3-(difluoromethyl)azetidin-3-olhydrochloride
    • 3-(Difluoromethyl)-3-azetidinol hydrochloride
    • 3-(difluoromethyl)azetidin-3-ol;hydrochloride
    • 1909316-00-2
    • EN300-249245
    • P18333
    • 3-(DIFLUOROMETHYL)AZETIDIN-3-OL HCL
    • CS-0051695
    • DB-150923
    • PS-18005
    • 3-(Difluoromethyl)azetidin-3-ol hydrochloride
    • MDL: MFCD29047514
    • Inchi: 1S/C4H7F2NO.ClH/c5-3(6)4(8)1-7-2-4;/h3,7-8H,1-2H2;1H
    • InChI Key: KTLJRGPLRYLICZ-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1(CNC1)O)F

Computed Properties

  • Exact Mass: 159.0262479 g/mol
  • Monoisotopic Mass: 159.0262479 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 92
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.299
  • Molecular Weight: 159.56

3-(Difluoromethyl)azetidin-3-ol hydrochloride Pricemore >>

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